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Compound of Interest

Compound Name: 6-Acetylpicolinonitrile

Cat. No.: B134649

For Immediate Release — This document provides essential procedural guidance for the safe
disposal of 6-Acetylpicolinonitrile (CAS No. 159307-02-5), a chemical reagent used in
synthetic chemistry. Adherence to these protocols is crucial for ensuring personnel safety,
maintaining regulatory compliance, and protecting the environment. This guide is intended for
researchers, scientists, and drug development professionals who handle this compound.

Hazard and Safety Overview

6-Acetylpicolinonitrile is classified as harmful if swallowed. Due to its chemical nature as an
organic nitrile, it must be handled with care, assuming it may possess other potential hazards
typical of this chemical class. All waste generated from the use of this compound must be
treated as hazardous chemical waste. Under no circumstances should this chemical or its
containers be disposed of via standard laboratory drains or general refuse.

Quantitative Safety and Physical Data

The following table summarizes the available hazard and physical property data for 6-
Acetylpicolinonitrile. This information should be reviewed before any handling or disposal
procedures are initiated.
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Parameter Value / Information Source

GHS Pictogram Sigma-Aldrich

GHS Signal Word Warning Sigma-Aldrich
GHS Hazard Statement H302: Harmful if swallowed Sigma-Aldrich
Molecular Formula CsHeN20 LookChem[1]
Molecular Weight 146.15 g/mol Sigma-Aldrich
Physical Form Solid Sigma-Aldrich
Storage Conditions Sealed in dry, room Sigma-Aldrich

temperature

Boiling Point (Predicted) 287.8+25.0°C LookChem([1]
Density (Predicted) 1.19+ 0.1 g/cm3 LookChem[1]

Toxicity Data (LD50/LC50)

Data not readily available.

Treat as toxic.

Experimental Protocol for Proper Disposal

This step-by-step protocol outlines the mandatory procedure for the safe segregation,

containment, and disposal of all waste streams containing 6-Acetylpicolinonitrile.

3.1. Personal Protective Equipment (PPE) and Safety Precautions

o PPE Requirement: Before beginning any waste handling, ensure you are wearing

appropriate PPE, including:

o Chemical-resistant gloves (e.g., nitrile).

o Safety goggles with side shields or a face shield.

o Alaboratory coat.

e Work Area: Conduct all waste handling and consolidation procedures within a certified

chemical fume hood to prevent inhalation of any dust or vapors.
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3.2. Waste Segregation and Collection

Proper segregation is critical to ensure safe disposal. Do not mix 6-Acetylpicolinonitrile waste
with other waste streams unless explicitly permitted by your institution's Environmental Health
and Safety (EHS) department.

e Solid Waste:

o Carefully collect any residual solid 6-Acetylpicolinonitrile, contaminated weigh boats, or
filter papers using a spatula or brush.

o Place the solid waste into a designated, chemically resistant, and clearly labeled
"Hazardous Organic Waste" container with a secure screw-top lid.

o Avoid generating dust during the transfer.
o Contaminated Labware and Debris:

o All disposable items that have come into contact with 6-Acetylpicolinonitrile (e.g.,
gloves, pipette tips, absorbent pads) must be considered hazardous waste.

o Place these items into the same designated "Hazardous Organic Waste" container as the
solid waste.

e Rinsate from Cleaning Non-Disposable Glassware:

o When cleaning glassware, perform an initial rinse with a suitable organic solvent (e.g.,
acetone or ethanol) to dissolve any remaining residue.

o Collect this first rinsate in a separate, clearly labeled "Hazardous Organic Solvent Waste"
container.

o Crucially, do not pour any rinsate down the drain. Subsequent washes with detergent and
water can be performed after the initial solvent rinse has been collected as hazardous
waste.

3.3. Containerization, Labeling, and Storage
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» Container: Use only chemically compatible, leak-proof containers provided by your
institution's EHS department or a certified supplier.

e Labeling: The waste container must be clearly and accurately labeled with:

The words "Hazardous Waste."

o

[¢]

The full chemical name: "6-Acetylpicolinonitrile.”

o

The associated hazards (e.g., "Toxic," "Harmful if Swallowed").

[e]

The accumulation start date (the date the first piece of waste was added).

o Storage: Store the sealed and labeled waste container in a designated and secure satellite
accumulation area within the laboratory. This area should be well-ventilated and have
secondary containment to capture any potential leaks.

3.4. Arranging for Final Disposal

o Professional Disposal: The final disposal of 6-Acetylpicolinonitrile must be handled by your
institution's EHS department or a licensed hazardous waste disposal vendor.

e Scheduling Pickup: Follow your institution's specific procedures to schedule a waste pickup.
Ensure all required documentation, such as a waste manifest, is completed accurately.

Mandatory Visualizations

The following diagrams illustrate the logical workflow for the proper disposal of 6-
Acetylpicolinonitrile.
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Caption: Disposal workflow for 6-Acetylpicolinonitrile waste.
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Disclaimer: This guide is intended for informational purposes and is based on currently
available data. Always consult the specific Safety Data Sheet (SDS) provided by the
manufacturer for the product in your possession and adhere to all local, state, and federal
regulations for hazardous waste disposal. Your institution's Environmental Health and Safety
(EHS) department should be your primary resource for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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